2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2,5-dichlorophenyl)acetamide

• Molecular Formula: C18H15Cl3N4OS
• Molecular Weight: 441.8 g/mol
• IUPAC Name: 2-[3-(2-chlorophenyl)-4-ethyl-5-sulfanylidene-1,2,4-triazol-1-yl]-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C18H15Cl3N4OS/c1-2-24-17(12-5-3-4-6-13(12)20)23-25(18(24)27)10-16(26)22-15-9-11(19)7-8-14(15)21/h3-9H,2,10H2,1H3,(H,22,26)
• InChI Key: BWTNXPOPZSPNBB-UHFFFAOYSA-N
• SMILES: CCN1C(=NN(C1=S)CC(=O)NC2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3Cl

Description

2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2,5-dichlorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as CTAP and is widely used in biochemical and physiological studies.

Mechanism of Action

CTAP acts as a selective antagonist for the kappa opioid receptor. This receptor is involved in pain perception and is also involved in the regulation of mood, stress, and anxiety. By blocking the kappa opioid receptor, CTAP can modulate these physiological processes. CTAP has also been shown to have a high affinity for the kappa opioid receptor, making it a potent antagonist.
Biochemical and Physiological Effects:
CTAP has been shown to have a range of biochemical and physiological effects. In studies investigating the role of the kappa opioid receptor in pain perception, CTAP has been shown to block the analgesic effects of kappa opioid receptor agonists. Additionally, CTAP has been shown to have potential applications in the treatment of drug addiction and depression by modulating the activity of the kappa opioid receptor. CTAP has also been used in studies investigating the role of the kappa opioid receptor in stress and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using CTAP in lab experiments is its high affinity for the kappa opioid receptor, making it a potent antagonist. Additionally, CTAP is a selective antagonist, meaning it does not affect other opioid receptors. However, one limitation of using CTAP is that it is not a specific antagonist for the kappa opioid receptor, as it has been shown to have some activity at other receptors. Additionally, CTAP has a relatively short half-life, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of CTAP in scientific research. One area of interest is the role of the kappa opioid receptor in stress and anxiety. CTAP has been shown to modulate the activity of this receptor in these physiological processes, and further research could lead to the development of new treatments for stress and anxiety disorders. Additionally, CTAP has potential applications in the treatment of drug addiction and depression, and further research in these areas could lead to the development of new therapies. Finally, CTAP could be used to investigate the role of the kappa opioid receptor in other physiological processes, such as inflammation and immune function.

Synthesis Methods

The synthesis of CTAP involves a series of chemical reactions. The starting material for the synthesis is 2-chloro-5-nitrobenzoic acid, which is reacted with thiosemicarbazide to form 2-chloro-5-nitrobenzothiosemicarbazide. This compound is then reduced with sodium borohydride to form 2-chloro-5-amino-benzothiosemicarbazide. The final step involves the reaction of 2-chloro-5-amino-benzothiosemicarbazide with 2,5-dichlorobenzoyl chloride to form CTAP.

Scientific Research Applications

CTAP has a wide range of potential applications in scientific research. It is commonly used as a selective antagonist for the kappa opioid receptor. This receptor is involved in pain perception and is a potential target for the treatment of pain. CTAP has also been shown to have potential applications in the treatment of drug addiction and depression. Additionally, CTAP has been used in studies investigating the role of the kappa opioid receptor in stress and anxiety.